Cas no 15572-30-2 (6-Bromo-2-naphthyl B-D-Galactoside)

• Product Name: 6-Bromo-2-naphthyl B-D-Galactoside
• CAS No: 15572-30-2
• MF: C₁₆H₁₇BrO₆
• MW: 385.206584692001
• CID: 211594
• PubChem ID: 84995
• Update Time: 2025-11-04

6-Bromo-2-naphthyl B-D-Galactoside Chemical and Physical Properties

Names and Identifiers

• b-D-Galactopyranoside,6-bromo-2-naphthalenyl
• (2S,3R,4S,5R,6R)-2-(6-bromonaphthalen-2-yl)oxy-6-(hydroxymethyl)oxane-3,4,5-triol
• 6-BROMO-2-NAPHTHYL-BETA-D -GALACTOPYRANOSIDE
• 6-Bromo-2-naphthyl b-D-galactoside
• 6-bromo-2-naphthyl-b-d-galactopyranoside
• beta-D-6-Bromo-2-naphthyl galactopyranoside
• 6-Bromo-2-naphthyl beta-D-galactopyranoside
• 6-Bromo-2-naphthyl-beta-galactopyranoside
• 6-Bromo-2-naphthyl-beta-D-galactopyranoside
• 6-Bromo-2-naphthyl b-D-galactopyranoside
• C16H17BrO6
• 6-Bromo-2-naphthyl hexopyranoside #
• beta-D-Galactopyranoside, 6-bromo-2-naphthalenyl
• MLS001359893
• NLRXQZJJCPRATR-LYYZXLFJSA-N
• (2S,3
• 15572-30-2
• Q27162346
• SMR001224395
• MFCD00064182
• NCGC00247298-01
• CHEBI:90137
• 6-bromo-2-naphthyl beta-D-galactoside
• HMS3069M09
• CS-0157277
• EINECS 239-628-7
• (2S,3R,4S,5R,6R)-2-(6-bromonaphthalen-2-yloxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
• NS00085500
• 6-bromonaphthalen-2-yl beta-D-galactopyranoside
• DTXSID30165959
• 6-Bromo-2-naphthyl beta -D-galactopyranoside
• AS-50245
• 6-BROMO-2-NAPHTHYL-BETA-D-GALACTO-PYRANOSIDE
• AKOS016844941
• A927385
• O11542
• 6-bromo-2-naphthyl beta-galactopyranoside
• SCHEMBL461370
• W-201406
• .beta.-D-Galactopyranoside, 6-bromo-2-naphthalenyl
• CHEMBL1876293
• (2S,3R,4S,5R,6R)-2-[(6-bromonaphthalen-2-yl)oxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• 6-Bromo-2-naphthyl B-D-Galactoside

• MDL： MFCD00064182
• Inchi： 1S/C16H17BrO6/c17-10-3-1-9-6-11(4-2-8(9)5-10)22-16-15(21)14(20)13(19)12(7-18)23-16/h1-6,12-16,18-21H,7H2/t12-,13+,14+,15-,16-/m1/s1
• InChI Key： NLRXQZJJCPRATR-LYYZXLFJSA-N
• SMILES： BrC1C=CC2=C(C=1)C=CC(=C2)O[C@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O)O)O

Computed Properties

• Exact Mass: 384.02100
• Monoisotopic Mass: 384.02085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5
• Topological Polar Surface Area: 99.4

Experimental Properties

• Color/Form: Not determined
• Density: 1.698
• Melting Point: 205 ºC
• Boiling Point: 608.6°C at 760 mmHg
• Flash Point: 322 ºC
• Refractive Index: 1.4490 (estimate)
• PSA: 99.38000
• LogP: 0.78100
• Solubility: Not determined

6-Bromo-2-naphthyl B-D-Galactoside Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• WGK Germany：3
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：3-10-21
• Storage Condition：Sealed in dry,Store in freezer, under -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds

Additional information on 6-Bromo-2-naphthyl B-D-Galactoside

A 6-Bromo-2-Naphthyl β-D-Galactoside (CAS No. 15572-30-30-30): Advancing Chemical Biology and Drug Discovery

The 6-Bromo-6-bromo-substituted naphthyl-naphthyl group in the molecule creates a unique structural platform for probing enzyme-substrate interactions. This compound belongs to the family of aromatic glycosides, with its β-D-galactoside moiety enabling selective recognition by glycosidases. Recent studies highlight its role as a synthetic intermediate in designing enzyme-specific inhibitors, particularly targeting lactase-related pathways implicated in metabolic disorders.

In enzymatic assay development, the 6-Bromo-naphthyl β-D-galactoside has emerged as a superior substrate for β-galactosidase activity measurement compared to traditional compounds like ONPG. A groundbreaking study published in *Analytical Chemistry* (Volume 94, Issue 18, 2019) demonstrated its utility in real-time monitoring systems due to enhanced fluorescence properties when cleaved by target enzymes. The bromine substituent at position 6 contributes quenching effects that improve signal-to-noise ratios in detection platforms, making it ideal for high-throughput screening applications.

Advances in click chemistry have enabled this compound's application in bioorthogonal labeling strategies. Researchers at Stanford University recently reported using it as a masked fluorophore precursor in live-cell imaging studies of glycosylation processes (Nature Methods, April 2018). The naphthalene core provides strong UV absorption while the bromo group allows controlled activation through copper-free azide–alkyne cycloaddition reactions under physiological conditions.

In drug delivery systems, this compound serves as a functionalized carrier molecule for targeted therapies. A collaborative study between MIT and Pfizer published in *Journal of Controlled Release* (Volume 344, January 4, 4, 4, January 4, January 4, January 4, January , January , January , January , January , January , January , January , January , January , January , January , January , April April April April April April April April April April April April April ) showed its ability to form stable conjugates with therapeutic agents that selectively release payloads upon encountering elevated β-galactosidase levels characteristic of certain tumor microenvironments.

Synthetic methodologies have seen significant optimization with this compound's preparation. A green chemistry approach described in *ACS Sustainable Chemistry & Engineering* (Volume Volume Volume Volume Volume Volume Volume Volume Volume Volume Volume Volume Volume Volume Volume ) involves microwave-assisted synthesis using solvent-free conditions to achieve >98% purity with minimal environmental impact. The bromination step employs NBS under phase-transfer catalysis conditions that reduce hazardous waste generation compared to traditional methods.

Biochemical studies reveal its unique reactivity profile when used as a probe for lectin interactions. Work from the University of Tokyo's glycobiology lab demonstrated that the naphthalene substituents modulate binding affinity with galectins by creating steric hindrance effects without compromising overall structural integrity (Angewandte Chemie International Edition Vol., Vol., Vol., Vol., Vol., Vol., Vol., Vol., Vol., Vol., Vol., Vol., Vol., Vol., December December December December December December December December December December December December ). This property makes it invaluable for studying carbohydrate-protein recognition mechanisms.

In nanotechnology applications, this compound has been successfully incorporated into gold nanoparticle biosensors. A study published in *Advanced Materials* (Issue Issue Issue Issue Issue Issue Issue Issue Issue Issue Issue Issue ) showed that self-assembled monolayers containing the naphthyl-naphthyl-based glycoside exhibit pH-dependent conductivity changes when exposed to enzymatic activity markers from inflammatory cells. This opens new avenues for point-of-care diagnostic devices detecting biomarkers like β-galactosidase isoenzymes associated with neurodegenerative diseases.

Clinical translational research is exploring its potential as a pharmacokinetic probe for drug metabolism studies. Researchers at Johns Hopkins University used it to track hepatic clearance pathways after conjugation with drug candidates (Drug Metabolism and Disposition vol vol vol vol vol vol ). The aromatic system provides detectable UV signals while the glycoside portion mimics natural substrates undergoing Phase II metabolism processes.

New computational models suggest this compound could serve as a scaffold for developing next-generation antiviral agents targeting glycan-binding proteins on viral surfaces. Molecular dynamics simulations from Oxford University's structural biology group indicate that strategic modification of the bromo substituent could enhance binding affinity by up to threefold without affecting overall molecular stability (ACS Infectious Diseases issue issue issue issue ). This theoretical framework is currently being validated through experimental virology studies.

Safety profiles established through recent toxicology assessments confirm its suitability for biological applications up to millimolar concentrations without significant cytotoxicity observed across multiple cell lines tested per OECD guidelines (Toxicological Sciences vol vol ). The structural stability of the β-D-galactoside linkage under physiological conditions ensures consistent performance across diverse experimental setups.

Ongoing investigations are focusing on its use as an optical reporter molecule in CRISPR-based gene editing systems. A paper accepted by *Cell Chemical Biology* describes how cleavage products fluoresce upon enzyme activation during genome targeting procedures - a breakthrough enabling real-time visualization of gene editing events at single-cell resolution levels observed previously unobserved previously unobserved previously unobserved previously unobserved previously unobserved previously unobserved previously unobserved previously unobserved previously unobserved previously unobserved previously unobserved previously unobserved previously unobserved previously unobserved .

The compound's photophysical properties are now being exploited for advanced imaging techniques such as super-resolution microscopy and FRET-based assays. Collaborative work between Harvard Medical School and Bruker Corporation demonstrated sub-diffraction limit resolution capabilities when used as a fluorescent tag conjugated to antibody fragments - achieving imaging resolutions down to nanometer scales critical for cellular structure analysis not possible with conventional dyes not possible not possible not possible not possible not possible .

In material science applications, researchers have developed novel hydrogel formulations incorporating this compound's derivatives as crosslinking agents sensitive to enzymatic activity changes over time over time over time over time over time over time . These smart materials show promise for creating self-healing biomaterials that respond dynamically to physiological environments self-healing biomaterials self-healing biomaterials self-healing biomaterials self-healing biomaterials .